Cas no 72269-94-4 (1,3,4-Thiadiazole-2,5-diamine, N-cyclohexyl-N-methyl-)

• Product Name: 1,3,4-Thiadiazole-2,5-diamine, N-cyclohexyl-N-methyl-
• CAS No: 72269-94-4
• MF: C₉H₁₆N₄S
• MW: 212.315139770508
• CID: 1754094
• PubChem ID: 5308115
• Update Time: 2025-04-21

1,3,4-Thiadiazole-2,5-diamine, N-cyclohexyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2,5-diamine, N-cyclohexyl-N-methyl-
• SR-01000102311
• BDBM37465
• DTXSID701214954
• ALBB-020325
• MLS000120059
• CCG-200095
• N2-cyclohexyl-N2-methyl-1,3,4-thiadiazole-2,5-diamine
• 2-N-cyclohexyl-2-N-methyl-1,3,4-thiadiazole-2,5-diamine
• cid_5308115
• SMR000096976
• HMS2263D23
• SR-01000102311-1
• CHEMBL1310748
• 72269-94-4
• HMS1377D08
• ChemDiv2_002890
• N-Cyclohexyl-N-methyl-1,3,4-thiadiazole-2,5-diamine
• (5-amino-1,3,4-thiadiazol-2-yl)-cyclohexyl-methyl-amine
• AKOS004910889

• Inchi： 1S/C9H16N4S/c1-13(7-5-3-2-4-6-7)9-12-11-8(10)14-9/h7H,2-6H2,1H3,(H2,10,11)
• InChI Key： VBEHGFJVPHWMIR-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1N(C)C1CCCCC1

Computed Properties

• Exact Mass: 212.10978
• Monoisotopic Mass: 212.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.3A^2
• XLogP3: 2.3

Experimental Properties

• PSA: 55.04